3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one

• IUPAC Name: 3,4,8-trimethyl-7-[(4-nitrophenyl)methoxy]chromen-2-one
• InChI: InChI=1S/C19H17NO5/c1-11-12(2)19(21)25-18-13(3)17(9-8-16(11)18)24-10-14-4-6-15(7-5-14)20(22)23/h4-9H,10H2,1-3H3
• InChI Key: SXDXRRRSAPNMNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one, also known as DBCO-NO2, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one is based on its ability to react with azide-containing molecules through a copper-catalyzed cycloaddition reaction known as click chemistry. This reaction is highly selective and efficient, allowing 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one to be used in a variety of applications, including bioconjugation and drug delivery.
Biochemical and Physiological Effects:
3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one has been shown to have minimal toxicity and is well-tolerated in vivo. However, its effects on biochemical and physiological processes have not been extensively studied. Some studies have suggested that 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one may have anti-inflammatory and antioxidant properties, but further research is needed to confirm these findings.

Advantages and Limitations for Lab Experiments

3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one has several advantages for lab experiments, including its high selectivity and efficiency in click chemistry reactions, its ability to label a wide range of biomolecules, and its minimal toxicity. However, it also has some limitations, such as its relatively high cost and the need for specialized equipment and expertise to handle and use it safely.

Future Directions

There are several potential future directions for research on 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one, including:
1. Development of new applications for 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one in drug delivery and imaging.
2. Investigation of the biochemical and physiological effects of 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one in vivo.
3. Optimization of the synthesis method to improve the yield and purity of 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one.
4. Development of new click chemistry reactions using 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one and other reactive molecules.
5. Exploration of the use of 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one in combination with other compounds for enhanced therapeutic effects.
In conclusion, 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one is a synthetic compound with unique chemical and physical properties that make it useful in a variety of scientific research applications. Its high selectivity and efficiency in click chemistry reactions, as well as its ability to label biomolecules and improve drug delivery systems, make it an attractive tool for researchers in various fields. However, further research is needed to fully understand its biochemical and physiological effects and to explore its potential in new applications.

Synthesis Methods

3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one can be synthesized through a multi-step process involving the reaction of 7-hydroxy-4-methylcoumarin with 4-nitrobenzyl bromide, followed by the addition of 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) and sodium hypochlorite. The resulting product is then reacted with 3,4,8-trimethyl-2H-chromen-2-one in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) to yield 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one.

Scientific Research Applications

3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one has been widely used in scientific research due to its unique chemical and physical properties. One of its primary applications is in bioconjugation, where it is used to label biomolecules such as proteins, nucleic acids, and carbohydrates for imaging and detection purposes. 3,4,8-trimethyl-7-[(4-nitrobenzyl)oxy]-2H-chromen-2-one is also used in drug delivery systems, where it can be conjugated to drugs to improve their solubility and bioavailability.